5-Chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide

• Molecular Formula: C8H11ClN2O4S
• Molecular Weight: 266.70 g/mol
• IUPAC Name: 5-chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide
• InChI: InChI=1S/C8H11ClN2O4S/c1-14-2-3-15-8-7(9)4-6(5-11-8)16(10,12)13/h4-5H,2-3H2,1H3,(H2,10,12,13)
• InChI Key: QRMOLNZNBLAGGX-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=N1)S(=O)(=O)N)Cl

Description

5-Chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide is a chemical compound characterized by its unique structure, which includes a pyridine ring substituted with a chloro group, a methoxyethoxy group, and a sulfonamide group. This compound is of interest in various scientific and industrial applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide typically involves multiple steps, starting with the chlorination of pyridine to introduce the chloro group at the 5-position. Subsequent steps include the introduction of the methoxyethoxy group at the 6-position and the sulfonamide group at the 3-position. These reactions require specific reagents and controlled conditions to ensure the desired product is obtained.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to achieve high yields and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 5-Chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Reagents such as potassium permanganate or hydrogen peroxide may be used.

• Reduction: Common reducing agents include lithium aluminum hydride or sodium borohydride.

• Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of corresponding oxo derivatives, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: In chemistry, 5-Chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide is used as a building block for the synthesis of more complex molecules. Its reactivity and functional groups make it a valuable intermediate in organic synthesis.

Biology: This compound has potential applications in biological research, particularly in the study of enzyme inhibitors and receptor binding. Its structural features allow it to interact with various biological targets, making it useful in drug discovery and development.

Medicine: In the medical field, 5-Chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide may be explored for its therapeutic properties. Its ability to modulate biological processes makes it a candidate for the development of new drugs.

Industry: Industrially, this compound can be used in the production of agrochemicals, pharmaceuticals, and other chemical products. Its versatility and reactivity make it a valuable component in various industrial processes.

Mechanism of Action

The mechanism by which 5-Chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide exerts its effects involves its interaction with specific molecular targets. The sulfonamide group, in particular, can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and biological system .

Comparison with Similar Compounds

• 2-Methoxyethoxybenzene

• 3-Chloropyridine

• 6-Methoxyethoxypyridine

Uniqueness: 5-Chloro-6-(2-methoxyethoxy)pyridine-3-sulfonamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties compared to similar compounds